An In-depth Technical Guide to 4-(Ethylamino)benzaldehyde: Properties, Synthesis, and Applications in Drug Development
An In-depth Technical Guide to 4-(Ethylamino)benzaldehyde: Properties, Synthesis, and Applications in Drug Development
This guide provides a comprehensive technical overview of 4-(Ethylamino)benzaldehyde (CAS No. 79865-89-7), a versatile aromatic aldehyde with significant potential in medicinal chemistry and drug development. Designed for researchers, scientists, and professionals in the field, this document delves into the compound's core properties, provides detailed synthetic protocols, and explores its promising applications as an enzyme inhibitor and a foundational component in targeted protein degradation.
Core Molecular Profile and Physicochemical Properties
4-(Ethylamino)benzaldehyde is a substituted aromatic aldehyde characterized by an ethylamino group at the para position of the benzene ring. This substitution pattern renders the molecule an electron-rich aromatic system, influencing its reactivity and biological activity.
Chemical Identity
The fundamental identifiers for 4-(Ethylamino)benzaldehyde are summarized below.
| Identifier | Value | Reference |
| CAS Number | 79865-89-7 | [1][2] |
| Molecular Formula | C₉H₁₁NO | [3][4] |
| Molecular Weight | 149.19 g/mol | [1] |
| IUPAC Name | 4-(ethylamino)benzaldehyde | [1] |
| Synonyms | Benzaldehyde, 4-(Ethylamino)-; 4-Ethylamino-benzaldehyde | [1][3] |
| SMILES | CCNC1=CC=C(C=C1)C=O | [1] |
| InChI Key | QBGRAELMPIMNON-UHFFFAOYSA-N | [1] |
Physicochemical Properties
Experimental physical property data for 4-(Ethylamino)benzaldehyde are not widely published. However, properties can be estimated based on trends observed in its closest analogues, 4-(Methylamino)benzaldehyde and 4-(Diethylamino)benzaldehyde.
| Property | Value | Notes |
| Appearance | Solid (Predicted) | Based on analogues. |
| Melting Point | Estimated 40-60 °C | Data not available. Estimation is based on 4-(Methylamino)benzaldehyde (56-57 °C) and 4-(Diethylamino)benzaldehyde (37-41 °C).[2][5] |
| Boiling Point | Data not available | Likely high boiling, similar to analogues.[2][5] |
| Solubility | Predicted to be soluble in organic solvents (e.g., ethanol, DMSO, DMF) and sparingly soluble in water. | Based on general properties of substituted benzaldehydes. |
| pKa (Predicted) | ~3.4-4.4 (for the protonated amine) | The ethylamino group is basic. |
Synthesis of 4-(Ethylamino)benzaldehyde
The synthesis of 4-(Ethylamino)benzaldehyde can be efficiently achieved via one-pot reductive amination. This method is widely employed in medicinal chemistry for its operational simplicity and high yields.[6][7] The protocol below details the reaction of 4-aminobenzaldehyde with acetaldehyde in the presence of a mild reducing agent, sodium triacetoxyborohydride (STAB).
Reaction Principle
The reaction proceeds in two main steps occurring in the same pot:
-
Imine Formation: The primary amine of 4-aminobenzaldehyde nucleophilically attacks the carbonyl carbon of acetaldehyde to form a hemiaminal, which then dehydrates to form an intermediate imine.
-
Reduction: The hydride reagent, STAB, selectively reduces the protonated imine (iminium ion) to the corresponding secondary amine, affording the final product. STAB is the preferred reagent as it is mild enough not to reduce the starting aldehyde, thus preventing side reactions.[7]
Caption: Synthetic workflow for 4-(Ethylamino)benzaldehyde via reductive amination.
Detailed Experimental Protocol
Materials:
-
4-Aminobenzaldehyde (1.0 eq)
-
Acetaldehyde (1.2 eq)
-
Sodium triacetoxyborohydride (STAB) (1.5 eq)
-
1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)
-
Saturated aqueous sodium bicarbonate (NaHCO₃) solution
-
Brine (saturated aqueous NaCl solution)
-
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
-
Standard laboratory glassware for organic synthesis
Procedure:
-
Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 4-aminobenzaldehyde (1.0 eq) and dissolve it in anhydrous DCE or THF (approx. 0.2 M concentration).
-
Amine Addition: Add acetaldehyde (1.2 eq) to the solution and stir the mixture at room temperature for 20-30 minutes to facilitate imine formation.
-
Reducing Agent Addition: Carefully add sodium triacetoxyborohydride (1.5 eq) to the mixture in portions. The addition may be slightly exothermic.
-
Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material (4-aminobenzaldehyde) is fully consumed (typically 4-12 hours).
-
Work-up: Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate (3 x volumes).
-
Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.
-
Final Product: Purify the resulting crude residue by flash column chromatography on silica gel to obtain pure 4-(Ethylamino)benzaldehyde.
Spectroscopic Analysis
As experimental spectral data for 4-(Ethylamino)benzaldehyde is not publicly available in databases like SDBS, this section provides predicted data based on established principles of NMR and IR spectroscopy.[8][9] This information is crucial for the characterization and quality control of the synthesized compound.
Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment | Rationale |
| ~9.75 | Singlet (s) | 1H | -CHO | Aldehyde proton, deshielded by the carbonyl group and aromatic ring. |
| ~7.68 | Doublet (d) | 2H | Ar-H (ortho to CHO) | Aromatic protons deshielded by the electron-withdrawing aldehyde group. |
| ~6.65 | Doublet (d) | 2H | Ar-H (ortho to N) | Aromatic protons shielded by the electron-donating ethylamino group. |
| ~4.50 | Broad Singlet (br s) | 1H | -NH- | N-H proton, often broad. Shift is variable and depends on concentration/solvent. |
| ~3.25 | Quartet (q) | 2H | -CH₂- | Methylene protons coupled to the adjacent methyl group. |
| ~1.25 | Triplet (t) | 3H | -CH₃ | Methyl protons coupled to the adjacent methylene group. |
Predicted Infrared (IR) Spectroscopy Data
| Wavenumber (cm⁻¹) | Functional Group | Vibration Mode |
| ~3350-3450 | N-H | Stretching (secondary amine) |
| ~3030-3100 | C-H (Aromatic) | Stretching |
| ~2900-2980 | C-H (Aliphatic) | Stretching |
| ~2820 & ~2720 | C-H (Aldehyde) | Fermi resonance doublet |
| ~1670-1690 | C=O (Aldehyde) | Stretching (strong) |
| ~1580-1610 | C=C (Aromatic) | Stretching |
| ~1200-1350 | C-N | Stretching |
| ~810-840 | C-H (Aromatic) | Out-of-plane bending (para-substituted) |
Key Applications in Drug Development
The chemical architecture of 4-(Ethylamino)benzaldehyde makes it a molecule of high interest in two cutting-edge areas of drug discovery: inhibition of aldehyde dehydrogenases and targeted protein degradation.
Aldehyde Dehydrogenase (ALDH) Inhibition
Aldehyde dehydrogenases are a superfamily of enzymes responsible for oxidizing endogenous and exogenous aldehydes to their corresponding carboxylic acids.[10][11] Certain ALDH isoforms, particularly ALDH1A, are overexpressed in various cancer stem cells and are implicated in conferring resistance to chemotherapy.[10] Consequently, ALDH inhibitors are sought after as potential cancer therapeutics.
The 4-(dialkylamino)benzaldehyde scaffold is a well-established pharmacophore for potent ALDH inhibition.[12] The diethyl analogue, 4-(Diethylamino)benzaldehyde (DEAB), is a canonical pan-ALDH inhibitor used extensively in research to identify and study ALDH-positive cell populations.[13][14][15] DEAB acts as a competitive inhibitor, binding to the enzyme's active site and preventing the oxidation of aldehyde substrates.[10][14]
Given this precedent, 4-(Ethylamino)benzaldehyde is a strong candidate for development as an ALDH inhibitor. Its structure, intermediate between the dimethyl and diethyl analogues, allows for fine-tuning of steric and electronic properties to potentially achieve isoform-selective inhibition, a highly desirable trait for modern therapeutics.
Caption: Competitive inhibition of ALDH by 4-(dialkylamino)benzaldehydes.
Building Block for Targeted Protein Degradation (TPD)
Targeted protein degradation is a revolutionary therapeutic modality that utilizes small molecules to eliminate disease-causing proteins rather than just inhibiting them. The most prominent approach involves Proteolysis-Targeting Chimeras (PROTACs).[16][17]
PROTACs are heterobifunctional molecules comprising three parts:
-
A "warhead" that binds to the target protein of interest (POI).
-
An E3 ligase-recruiting ligand.
-
A chemical "linker" that connects the two.
The PROTAC simultaneously binds the POI and an E3 ligase, forming a ternary complex that leads to the ubiquitination of the POI, marking it for destruction by the cell's proteasome. The linker is a critical component, as its length, rigidity, and chemical nature dictate the geometry and stability of this ternary complex, thereby influencing degradation efficiency.[16][18]
4-(Ethylamino)benzaldehyde serves as a versatile building block for PROTAC linker synthesis. Both the aldehyde and the secondary amine functionalities provide reactive handles for covalent attachment within the linker structure, allowing for the systematic construction of diverse PROTAC libraries to screen for optimal degradation activity.
Caption: Role of linker building blocks in the PROTAC mechanism of action.
Safety and Handling
The primary known hazard for 4-(Ethylamino)benzaldehyde is that it is harmful if swallowed (GHS Hazard Statement H302).[3] Comprehensive toxicological data is limited. Therefore, handling should be guided by the safety protocols for its close analogue, 4-(Diethylamino)benzaldehyde, which is classified as toxic in contact with skin and an irritant to skin, eyes, and the respiratory system.[19][20]
-
Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a laboratory coat. If handling as a powder, use a dust mask or work in a ventilated hood to avoid inhalation.[19][20]
-
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Handle in a well-ventilated area, preferably a chemical fume hood. Wash hands thoroughly after handling.
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents.
-
First Aid:
-
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.
-
If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.
-
If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.
-
If Inhaled: Move person to fresh air and keep comfortable for breathing.
-
Disclaimer: This guide is intended for informational purposes for qualified professionals. Always consult the specific Safety Data Sheet (SDS) for 4-(Ethylamino)benzaldehyde (CAS 79865-89-7) before use and follow all institutional safety protocols.
References
-
PubChem. 4-(Ethylamino)benzaldehyde | C9H11NO | CID 12714578. [Link]
-
PubChem. 4-(Diethylamino)benzaldehyde | C11H15NO | CID 67114. [Link]
-
Ibrahim, A. I. M., et al. (2022). Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer. Journal of Medicinal Chemistry, 65(5), 3833–3848. [Link]
-
Jackson, B., et al. (2011). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 63(1), 1-32. [Link]
-
ResearchGate. (2022). Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer. [Link]
-
Russo, J. E., & Hilton, J. (1988). Effect of 4-(diethylamino)benzaldehyde on ethanol metabolism in mice. Biochemical Pharmacology, 37(20), 3869-3874. [Link]
-
American Elements. 4-(Ethylamino)benzaldehyde | CAS 79865-89-7. [Link]
-
Lee, D., et al. (2024). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. ACS Omega. [Link]
-
Spectral Database for Organic Compounds (SDBS). [Link]
-
NIST. Benzaldehyde, 4-(diethylamino)-. [Link]
-
Edmondson, S. D., et al. (2021). Current strategies for the design of PROTAC linkers: a critical review. Journal of Medicinal Chemistry, 64(15), 10786-10809. [Link]
-
Gabizon, R., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Research and Hypothesis in Medicine, 5(4), 122-131. [Link]
-
Belu, A. M., et al. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Molecules, 26(10), 2946. [Link]
-
Re3data.org. Spectral Database for Organic Compounds. [Link]
-
MDPI. (2022). Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. [Link]
-
ACS Publications. (2022). Discovery of Selective Aldehyde Dehydrogenase Inhibitors for the Treatment of Cancer. [Link]
-
Organic Reactions. Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. [Link]
-
Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]
-
ResearchGate. (2025). The Reductive Amination of Benzaldehyde Over Pd/C Catalysts: Mechanism and Effect of Carbon Modifications on the Selectivity. [Link]
-
ResearchGate. (2023). One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. [Link]
Sources
- 1. 4-(Ethylamino)benzaldehyde | C9H11NO | CID 12714578 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. chemscene.com [chemscene.com]
- 3. americanelements.com [americanelements.com]
- 4. 79865-89-7|4-(Ethylamino)benzaldehyde|BLD Pharm [bldpharm.com]
- 5. 4-(Diethylamino)benzaldehyde | C11H15NO | CID 67114 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. organicreactions.org [organicreactions.org]
- 7. masterorganicchemistry.com [masterorganicchemistry.com]
- 8. Spectral Database for Organic Compounds [dl1.en-us.nina.az]
- 9. Spectral Database for Organic Compounds, SDBS - Databases - UW-Madison Libraries [search.library.wisc.edu]
- 10. Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Discovery of Selective Aldehyde Dehydrogenase Inhibitors for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 12. mdpi.com [mdpi.com]
- 13. Benzaldehyde, 4-(methylamino)- | C8H9NO | CID 10986282 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 14. medchemexpress.com [medchemexpress.com]
- 15. Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
- 17. benchchem.com [benchchem.com]
- 18. explorationpub.com [explorationpub.com]
- 19. fishersci.com [fishersci.com]
- 20. datasheets.scbt.com [datasheets.scbt.com]
